Cas no 52277-85-7 (1H-Pyrazolol (9CI))

1H-Pyrazolol (9CI) structure
1H-Pyrazolol (9CI) structure
Product Name:1H-Pyrazolol (9CI)
CAS No:52277-85-7
MF:C3H4N2O
MW:84.07666015625
CID:375858
PubChem ID:3016733
Update Time:2025-04-19

1H-Pyrazolol (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazolol (9CI)
    • 1H-pyrazolol
    • 1H-pyrazol-1-ol
    • EINECS 257-808-3
    • AS-56616
    • EINECS 279-854-3
    • 81945-73-5
    • DTXSID40966651
    • N-hydroxypyrazole
    • 1-Hydroxy-1H-pyrazole
    • QVCIPIYWPSPRFA-UHFFFAOYSA-N
    • AMY34612
    • 1H-Pyrazole, 1-hydroxy-
    • EN300-94830
    • AKOS006316931
    • pyrazole-1-ol
    • MFCD11850516
    • FT-0738446
    • Z1198342489
    • CS-0052531
    • pyrazol-1-ol
    • 1-hydroxypyrazole
    • SY031943
    • 52277-85-7
    • InChI=1/C3H4N2O/c6-5-3-1-2-4-5/h1-3,6
    • PB48677
    • diazole 1-oxide
    • NS00059733
    • Inchi: 1S/C3H4N2O/c6-5-3-1-2-4-5/h1-3,6H
    • InChI Key: QVCIPIYWPSPRFA-UHFFFAOYSA-N
    • SMILES: ON1C=CC=N1

Computed Properties

  • Exact Mass: 84.03242
  • Monoisotopic Mass: 84.032363
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 0
  • Complexity: 97
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 5
  • XLogP3: -0.3
  • Topological Polar Surface Area: 38

Experimental Properties

  • Density: 1.191
  • Boiling Point: 326.1°Cat760mmHg
  • Flash Point: 151°C
  • Refractive Index: 1.587
  • PSA: 48.91
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